![molecular formula C7H10O4 B6214827 3,6-dioxabicyclo[3.2.1]octane-1-carboxylic acid CAS No. 2751610-60-1](/img/no-structure.png)
3,6-dioxabicyclo[3.2.1]octane-1-carboxylic acid
Description
“6,8-dioxabicyclo[3.2.1]octane” is a compound with the molecular formula C6H10O2 . It’s a bicyclic acetal . Another related compound is “4(a)-benzyloxy-3(e)-cyano-6,8-dioxabicyclo[3.2.1]octane”, which is used in the synthesis of a new polysaccharide analogue .
Synthesis Analysis
The compound “4(a)-benzyloxy-3(e)-cyano-6,8-dioxabicyclo[3.2.1]octane” was synthesized by the cationic ring-opening polymerization. The bicyclic acetal was prepared from 3,4-dihydro-2H-pyran-2-carbaldehyde (acrolein dimer) via six reaction steps .Molecular Structure Analysis
The molecular structure of “6,8-dioxabicyclo[3.2.1]octane” can be viewed using Java or Javascript .Chemical Reactions Analysis
The ring-opening polymerization of “4(a)-benzyloxy-3(e)-cyano-6,8-dioxabicyclo[3.2.1]octane” proceeded in dichloromethane at temperatures between -60 and 0°C in the presence of strong Lewis acids such as antimony pentafluoride and antimony pentachloride .Physical and Chemical Properties Analysis
The molecular weight of “6,8-dioxabicyclo[3.2.1]octane” is 114.1424 .Mechanism of Action
Future Directions
Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide . The polymerization reactivity of “4(a)-benzyloxy-3(e)-cyano-6,8-dioxabicyclo[3.2.1]octane” was markedly lower than those of analogous bicyclic acetals .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,6-dioxabicyclo[3.2.1]octane-1-carboxylic acid involves the protection of a diol followed by a Diels-Alder reaction with maleic anhydride. The resulting adduct is then hydrolyzed to yield the desired carboxylic acid.", "Starting Materials": [ "1,4-butanediol", "maleic anhydride", "tetrahydrofuran", "sodium hydroxide", "water", "diethyl ether" ], "Reaction": [ "1. Protect 1,4-butanediol with acetic anhydride and pyridine to yield the diacetate derivative.", "2. Dissolve the diacetate derivative in tetrahydrofuran and add maleic anhydride. Heat the mixture to 80°C for 24 hours to perform the Diels-Alder reaction.", "3. Cool the reaction mixture and add sodium hydroxide solution to hydrolyze the adduct to the carboxylic acid.", "4. Extract the carboxylic acid with diethyl ether and dry over magnesium sulfate.", "5. Purify the product by recrystallization from ethanol." ] } | |
CAS No. |
2751610-60-1 |
Molecular Formula |
C7H10O4 |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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